Cas no 59734-85-9 (1-Bromo-2-(sec-butyl)benzene)
1-Bromo-2-(sec-butyl)benzene structure
Product Name:1-Bromo-2-(sec-butyl)benzene
CAS No:59734-85-9
MF:C10H13Br
MW:213.114222288132
CID:337456
PubChem ID:18417599
Update Time:2025-04-19
1-Bromo-2-(sec-butyl)benzene Chemical and Physical Properties
Names and Identifiers
-
- 1-Bromo-2-(sec-butyl)benzene
- 1-bromo-2-butan-2-ylbenzene
- FT-0737662
- SCHEMBL3708329
- AKOS015946845
- A929658
- 1-bromo-2-(1-methylpropyl)benzene
- COACNEHIGAJGRD-UHFFFAOYSA-N
- 59734-85-9
- 1-Bromo-2-(butan-2-yl)benzene
- DTXSID00593583
- 1-Bromo-2-(sec-butyl)benzene;1-bromo-2-butan-2-ylbenzene
-
- Inchi: 1S/C10H13Br/c1-3-8(2)9-6-4-5-7-10(9)11/h4-8H,3H2,1-2H3
- InChI Key: COACNEHIGAJGRD-UHFFFAOYSA-N
- SMILES: BrC1C=CC=CC=1C(C)CC
Computed Properties
- Exact Mass: 212.02009
- Monoisotopic Mass: 212.02006g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 111
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.3
- Topological Polar Surface Area: 0Ų
Experimental Properties
- PSA: 0
1-Bromo-2-(sec-butyl)benzene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019088739-1g |
1-Bromo-2-(sec-butyl)benzene |
59734-85-9 | 95% | 1g |
$693.60 | 2023-09-01 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1738887-1g |
1-Bromo-2-(sec-butyl)benzene |
59734-85-9 | 98% | 1g |
¥5728.00 | 2024-05-07 | |
| Crysdot LLC | CD12057285-1g |
1-Bromo-2-(sec-butyl)benzene |
59734-85-9 | 95+% | 1g |
$673 | 2024-07-24 | |
| Ambeed | A116470-1g |
1-Bromo-2-(sec-butyl)benzene |
59734-85-9 | 95+% | 1g |
$682.0 | 2025-04-18 |
1-Bromo-2-(sec-butyl)benzene Related Literature
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Prajwalita Das,Kiyoteru Niina,Tomoya Hiromura,Etsuko Tokunaga,Norimichi Saito Chem. Sci., 2018,9, 4931-4936
-
Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
59734-85-9 (1-Bromo-2-(sec-butyl)benzene) Related Products
- 57807-28-0(1-Bromo-2-cyclopropylbenzene)
- 825644-12-0(Benzene, 1-bromo-2,4-bis(1-ethylpropyl)-)
- 61592-95-8(Benzene, 1-bromo-2-(1,1-dimethyl-2-phenylpropyl)-)
- 5472-07-1( )
- 97443-80-6(1-Bromo-2,4,6-tricyclohexylbenzene)
- 825644-14-2(Benzene, 2-bromo-1,3,5-tris(1-ethylpropyl)-)
- 825644-13-1(Benzene, 2-bromo-1,4-bis(1-ethylpropyl)-)
- 59734-92-8(1-Bromo-2-cyclohexylbenzene)
- 61593-15-5(Benzene, 1-bromo-2-(2,2-dimethyl-1-phenylpropyl)-)
- 61592-94-7(Benzene, 1-bromo-2-(1,2-dimethyl-2-phenylpropyl)-)
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